2-Chloro-5-nitro-alpha-methylcinnamic acid

• Molecular Formula: C10H8ClNO4
• Molecular Weight: 241.63 g/mol
• IUPAC Name: 3-(2-chloro-5-nitrophenyl)-2-methylprop-2-enoic acid
• InChI: InChI=1S/C10H8ClNO4/c1-6(10(13)14)4-7-5-8(12(15)16)2-3-9(7)11/h2-5H,1H3,(H,13,14)
• InChI Key: AUVDSSIHYHNKKK-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=C(C=CC(=C1)[N+](=O)[O-])Cl)C(=O)O

Description

2-Chloro-5-nitro-alpha-methylcinnamic acid is a useful research compound. Its molecular formula is C10H8ClNO4 and its molecular weight is 241.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

371 g (2 moles) of 2-chloro-5-nitrobenzaldehyde were mixed with 192 g (2 moles) of sodium propionate and 780 g (6 moles) of propionic anhydride. The stirred mixture was then heated for 6 hours at 140°-160° C., solid material going into solution. The solution was then left to cool to 90° C., 200 ml of ice water were added and the precipitated solid was isolated by filtration under suction, washed with water and recrystallized from acetone to give 318 g (66% of theory) of product of melting point 228°-230° C.